Lead, isotope of mass 204
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Description
Lead-204 is a stable (non-radioactive) isotope of Lead . It is both naturally occurring and produced by fission . The isotope has a mass number A of 204, which is the number of nucleons, an atomic number Z of 82, which is the number of protons, and 122 neutrons .
Synthesis Analysis
Lead-204 is directly overlapped by an isotope of Mercury (204 Hg), which makes accurate measurement of 204 Pb impossible by ICP-MS . The mass resolution of 204 Pb from 204 Hg is far beyond the capability of any commercial high-resolution (HR-) ICP-MS system .Molecular Structure Analysis
The isotopic mass of Lead-204 is 203.973044 (8) u (atomic weight of Lead-204) and the nuclide mass is 203.9280656 u (calculated nuclear mass without electrons) . The nuclear binding energy is 1607.50562787 MeV (per nucleus) .Chemical Reactions Analysis
Lead-204 is used in isotope ratio measurements in many application fields . Unfortunately, 204 Pb is directly overlapped by an isotope of Hg (204 Hg), which makes accurate measurement of 204 Pb impossible by ICP-MS .Physical And Chemical Properties Analysis
Lead-204 has a mass number A of 204, an atomic number Z of 82, and 122 neutrons . The isotopic mass is 203.973044 (8) u and the nuclide mass is 203.9280656 u . The nuclear binding energy is 1607.50562787 MeV (per nucleus) .Safety And Hazards
properties
IUPAC Name |
lead-204 |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Pb/i1-3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WABPQHHGFIMREM-OIOBTWANSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Pb] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[204Pb] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Pb |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00161145 |
Source
|
Record name | Lead, isotope of mass 204 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00161145 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.97304 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Lead, isotope of mass 204 | |
CAS RN |
13966-26-2 |
Source
|
Record name | Lead, isotope of mass 204 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013966262 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Lead, isotope of mass 204 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00161145 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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